Cas no 864263-36-5 (4-(2-methyl-1,3-thiazol-4-yl)phenylmethanamine)

• Product Name: 4-(2-methyl-1,3-thiazol-4-yl)phenylmethanamine
• CAS No: 864263-36-5
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 4661906
• Update Time: 2025-05-19

4-(2-methyl-1,3-thiazol-4-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [4-(2-methyl-1,3-thiazol-4-yl)phenyl]methanamine
• 4-(2-Methylthiazol-4-yl)-benzylamine
• 4-(2-methyl-1,3-thiazol-4-yl)phenylmethanamine

• Inchi： 1S/C11H12N2S/c1-8-13-11(7-14-8)10-4-2-9(6-12)3-5-10/h2-5,7H,6,12H2,1H3
• InChI Key： AFFGOTFVNVMPSM-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C=CC(CN)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Additional information on 4-(2-methyl-1,3-thiazol-4-yl)phenylmethanamine

Comprehensive Overview of 4-(2-methyl-1,3-thiazol-4-yl)phenylmethanamine (CAS No. 864263-36-5): Properties, Applications, and Research Insights

4-(2-methyl-1,3-thiazol-4-yl)phenylmethanamine (CAS No. 864263-36-5) is a specialized organic compound featuring a unique molecular structure combining a thiazole ring and a phenylmethanamine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the 2-methyl-1,3-thiazol-4-yl group enhances its versatility in drug design, particularly in targeting enzymes or receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 4-(2-methyl-1,3-thiazol-4-yl)phenylmethanamine has surged, driven by trends in precision medicine and small-molecule therapeutics. Researchers frequently explore its derivatives for applications in kinase inhibition and GPCR modulation, aligning with the growing interest in targeted cancer therapies and neurodegenerative disease research. Its CAS No. 864263-36-5 serves as a critical identifier in patent literature and regulatory documentation, ensuring traceability in industrial and academic settings.

The synthesis of 4-(2-methyl-1,3-thiazol-4-yl)phenylmethanamine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity, addressing the need for sustainable chemistry practices. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, a topic frequently queried in scientific forums and AI-driven literature searches.

From an industrial perspective, this compound aligns with the green chemistry movement, as its derivatives are often designed to minimize environmental impact. Questions about its solubility, stability, and compatibility with formulation excipients are common in pharmaceutical development discussions. Additionally, its role in high-throughput screening libraries underscores its relevance in drug discovery pipelines.

Emerging studies highlight the potential of 4-(2-methyl-1,3-thiazol-4-yl)phenylmethanamine in bioimaging and diagnostic probes, leveraging its fluorescent properties when conjugated with other moieties. This application resonates with the increasing focus on theranostics—a fusion of therapy and diagnostics. Furthermore, its structure-activity relationship (SAR) data is frequently mined via machine learning algorithms to predict novel bioactive analogs.

In summary, 4-(2-methyl-1,3-thiazol-4-yl)phenylmethanamine (CAS No. 864263-36-5) represents a pivotal scaffold in modern chemical research. Its interdisciplinary applications span medicinal chemistry, material science, and biotechnology, making it a subject of enduring scientific and commercial interest. As AI-assisted molecular design evolves, this compound’s utility is poised to expand further, addressing unmet needs in personalized healthcare and sustainable innovation.